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Introduction

The Butyrate Disk Test is a rapid, qualitative in vitro diagnostic tool used in microbiology for the
presumptive identification of Moraxella catarrhalis. This bacterium is an increasingly recognized
pathogen associated with respiratory tract infections such as otitis media, sinusitis, bronchitis,
and pneumonia.[1][2][3] The test facilitates the differentiation of M. catarrhalis from Neisseria
species, particularly Neisseria gonorrhoeae, with which it can share morphological and some
biochemical characteristics, such as a positive oxidase test and a Gram-negative diplococcus
appearance.[4][5][6] The rapidity of the butyrate disk test, providing results within minutes, is a
significant advantage over conventional methods that may take 24 to 48 hours.[1]

Principle of the Test

The butyrate disk test is designed to detect the activity of the enzyme butyrate esterase.[1][4]
The test employs a paper disk impregnated with a substrate, most commonly bromo-chloro-
indolyl butyrate.[4][5] When a microorganism producing butyrate esterase is applied to the
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moistened disk, the enzyme hydrolyzes the substrate. This enzymatic cleavage releases
indoxyl.[1][4][5] In the presence of oxygen, the liberated indoxyl spontaneously oxidizes to form
indigo, a chromogenic compound that presents as a blue to blue-violet color.[1][4][5] An
alternative substrate, 4-methylumbelliferyl butyrate, can also be used; its hydrolysis yields a
fluorescent compound detectable under ultraviolet (UV) light.[1]

Materials and Reagents

o Butyrate disks (impregnated with bromo-chloro-indolyl butyrate)
» Sterile wooden applicator sticks or bacteriological loops

« Distilled or deionized water

¢ Microscope slides or Petri dishes

o Positive Control Strain: Moraxella catarrhalis (e.g., ATCC 25240)

» Negative Control Strains: Neisseria gonorrhoeae (e.g., ATCC 43069) or Neisseria
lactamica[1]

o Test organism: Fresh (18-72 hour) pure culture of an oxidase-positive, Gram-negative
diplococcus.

Experimental Protocol
Quality Control

Before initiating the test with clinical isolates, it is imperative to perform a quality control check
on each new lot of butyrate disks.

» Positive Control: Test a known Moraxella catarrhalis strain. A positive result (blue to blue-
violet color) should be observed within the specified time frame.

» Negative Control: Test a known Neisseria gonorrhoeae or Neisseria lactamica strain. A
negative result (no color change) should be observed.

Test Procedure
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» Aseptically remove a butyrate disk from its container and place it on a clean, dry microscope
slide or the inside of a Petri dish lid.[1][4]

» Add one drop of distilled or deionized water to the disk to moisten it. Avoid oversaturation.[1]

[7]

e Using a sterile wooden applicator stick or loop, pick a heavy, visible inoculum of the test
organism from a pure culture.[1]

e Smear the inoculum onto the surface of the moistened butyrate disk.[7]

¢ Incubate the slide/dish at ambient room temperature (15-30°C) for up to 5 minutes.[1][5]

Observe the disk for a color change during the incubation period.[7]

Interpretation of Results

o Positive Result: The development of a blue to blue-violet color on the disk within 5 minutes
indicates the presence of butyrate esterase activity.[1][5]

o Negative Result: The absence of a color change within the 5-minute incubation period
indicates a negative result.[1][5]

Data Presentation

The butyrate disk test is a reliable method for the presumptive identification of Moraxella
catarrhalis. The following table summarizes the performance characteristics of the butyrate
esterase spot test from a study evaluating its efficacy.

Number of Strains Butyrate Esterase

Organism Group Performance
Tested Test Results

Moraxella catarrhalis 47 All positive 100% Sensitivity

Neisseria spp. 89 All negative 100% Specificity

Data from a study by Pérez JL, et al., on a fluorogenic spot method for detecting butyrate
esterase.[8]
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Limitations of the Protocol

e The test should be read within the 5-minute window to avoid potential false-positive results.

[1]°]

o A sufficient amount of inoculum is crucial; too small an inoculum may lead to false-negative
results.[1][7]

e The test should only be performed on oxidase-positive, Gram-negative diplococci with colony
morphology suggestive of M. catarrhalis to ensure accurate presumptive identification.[1]

e Some other microorganisms, including certain Moraxella species, Eikenella, Acinetobacter,
staphylococci, and pseudomonads, may also produce butyrate esterase and yield a positive
result.[1]

Visualizations
Biochemical Pathway of Butyrate Hydrolysis
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Caption: Biochemical pathway of butyrate hydrolysis.

Experimental Workflow of the Butyrate Disk Test
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Caption: Experimental workflow of the butyrate disk test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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